Cas no 1477939-51-7 ([(2,3-Dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine)

• Product Name: [(2,3-Dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
• CAS No: 1477939-51-7
• MF: C₁₈H₂₉N
• MW: 259.429565191269
• CID: 6171701
• PubChem ID: 64228820
• Update Time: 2025-07-17

[(2,3-Dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• EN300-840680
• 1477939-51-7
• AKOS013549476
• [(2,3-dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
• [(2,3-Dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine

• Inchi： 1S/C18H29N/c1-14-7-9-17(10-8-14)11-12-19-13-18-6-4-5-15(2)16(18)3/h4-6,14,17,19H,7-13H2,1-3H3
• InChI Key： ZWWQOVYXIQWMQB-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=C(C)C=1C)CCC1CCC(C)CC1

Computed Properties

• Exact Mass: 259.229999929g/mol
• Monoisotopic Mass: 259.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(2,3-Dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine

Introduction to [(2,3-Dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, the compound with the CAS number 1477939-51-7 and the systematic name [(2,3-Dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine has garnered significant attention due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, recent research findings, and future prospects in the field of medicinal chemistry.

The molecular structure of [(2,3-Dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is characterized by a complex arrangement of aromatic and aliphatic moieties. The presence of a dimethylphenyl group at one end of the molecule contributes to its hydrophobic nature, while the 4-methylcyclohexyl ethyl chain enhances its solubility in organic solvents. This balance between hydrophobicity and solubility makes it a promising candidate for various biochemical interactions.

In recent years, there has been a surge in research focused on developing novel bioactive molecules that can interact with biological targets at the molecular level. The compound 1477939-51-7, with its intricate structure, has been investigated for its potential pharmacological properties. Studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for drug discovery.

One of the most intriguing aspects of this compound is its ability to modulate neurological pathways. Research has indicated that derivatives of [(2,3-Dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine could have therapeutic implications in conditions such as depression and anxiety. These findings are particularly significant given the increasing prevalence of mental health disorders worldwide. The compound's unique structure allows it to interact with neurotransmitter systems, potentially offering new avenues for treatment.

The synthesis of 1477939-51-7 involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

Evaluation of the compound's pharmacokinetic properties is crucial for determining its suitability as a therapeutic agent. Preliminary studies have shown that [(2,3-Dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its desired effects.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Molecular modeling techniques have been utilized to predict the binding interactions between 1477939-51-7 and various biological targets. These simulations provide valuable insights into how the compound might function at the molecular level and help guide further experimental investigations.

In conclusion, [(2,3-Dimethylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine, identified by CAS number 1477939-51-7, represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex health challenges.